3-Bromo-6-pyridin-3-ylpyrazolo[1,5-a]pyrimidine

• Molecular Formula: C11H7BrN4
• Molecular Weight: 275.10 g/mol
• IUPAC Name: 3-bromo-6-pyridin-3-ylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C11H7BrN4/c12-10-6-15-16-7-9(5-14-11(10)16)8-2-1-3-13-4-8/h1-7H
• InChI Key: HOVWOFPPCVGRJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CN3C(=C(C=N3)Br)N=C2

Description

3-Bromo-6-pyridin-3-ylpyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C11H7BrN4 and its molecular weight is 275.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 3-pyridyl boronic acid (1.33 g, 10.8 mmol) and 3,6-dibromopyrazolo[1,5-a]pyrimidine (3.0 g, 10.8 mmol) in DMF (300 mL) and 1M aqueous sodium bicarbonate (22 mL, 22 mmol) was degassed with nitrogen and treated with palladium tetrakistriphenylphosphine (0.63 g, 0.54 mmol) and heated to 85° C. for 16 hours. The reaction was cooled to room temperature and partitioned between water/methylene chloride. The organics were washed with water and brine, dried over sodium sulfate, filtered and evaporated in vacuo. Purification by flash chromatography (1-5% methanol/methylene chloride) gave 3-bromo-6-pyridin-3-ylpyrazolo[1,5-a]pyrimidine. LC-MS EIMS: m/z 275.0 [M+H]+.